Cas no 2228500-20-5 (3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol)

• Product Name: 3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• CAS No: 2228500-20-5
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6073912
• PubChem ID: 134462780
• Update Time: 2025-06-12

3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• 3-[3-(Trifluoromethyl)pyridin-2-yl]propan-1-ol
• HHSDCYWHHZQYPZ-UHFFFAOYSA-N
• SCHEMBL20099888
• 2228500-20-5
• EN300-1943422

• Inchi： 1S/C9H10F3NO/c10-9(11,12)7-3-1-5-13-8(7)4-2-6-14/h1,3,5,14H,2,4,6H2
• InChI Key： HHSDCYWHHZQYPZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CCCO)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-3-(trifluoromethyl)pyridin-2-ylpropan-1-ol

Introduction to 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol (CAS No. 2228500-20-5)

3-(3-(Trifluoromethyl)pyridin-2-yl)propan-1-ol (CAS No. 2228500-20-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the structural features, synthesis methods, biological properties, and potential applications of this compound.

The molecular structure of 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol is composed of a trifluoromethyl group attached to a pyridine ring, which is further linked to a propanol chain. The presence of the trifluoromethyl group imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The pyridine ring, a common heterocyclic aromatic structure, contributes to the compound's stability and solubility properties.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol. One notable approach involves the coupling of 3-(trifluoromethyl)pyridine with an appropriate aldehyde or ketone followed by reduction to form the alcohol. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of biological activity, 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. Additionally, its ability to modulate receptor activity has been explored in the context of neurodegenerative diseases and cancer.

A recent study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol. The compound was found to effectively reduce inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory conditions such as arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which are key players in the inflammatory response.

Beyond its anti-inflammatory properties, 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol has also shown promise as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. This selective toxicity makes it a valuable candidate for developing targeted cancer therapies with reduced side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol have been extensively studied to understand its behavior in biological systems. Data from preclinical studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and is rapidly distributed throughout the body, with a particular affinity for tissues involved in disease processes such as tumors and inflamed areas.

To further enhance its therapeutic potential, researchers are exploring various formulations of 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol. Nanoparticle-based delivery systems have shown promise in improving drug delivery efficiency and reducing toxicity. These formulations can be tailored to target specific tissues or cells, thereby maximizing therapeutic efficacy while minimizing side effects.

In conclusion, 3-(3-(trifluoromethyl)pyridin-2-yl)propan-1-ol (CAS No. 2228500-20-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutics for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.